Cas no 850745-53-8 (2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol)

• Product Name: 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol
• CAS No: 850745-53-8
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5421437
• Update Time: 2025-05-30

2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol
• Phenol, 2-[5-(2-ethoxyphenoxy)-4-pyrimidinyl]-5-methoxy-
• 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol

• Inchi： 1S/C19H18N2O4/c1-3-24-16-6-4-5-7-17(16)25-18-11-20-12-21-19(18)14-9-8-13(23-2)10-15(14)22/h4-12,22H,3H2,1-2H3
• InChI Key： UXWMATYTJKRVJX-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1C(OC2=CC=CC=C2OCC)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-methoxyphenol

Compound CAS No. 850745-53-8: 2-(5-(2-Ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol

The compound with CAS No. 850745-53-8, commonly referred to as 2-(5-(2-Ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structure and promising applications, as evidenced by recent advancements in chemical synthesis and biological studies.

2-(5-(2-Ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol is characterized by its pyrimidine ring system, which is a key structural feature in many bioactive compounds. The presence of the phenoxy group and methoxy substituents further enhances its chemical versatility. Recent research has highlighted its role in modulating cellular signaling pathways, making it a potential candidate for drug development targeting diseases such as cancer and neurodegenerative disorders.

One of the most notable aspects of this compound is its ability to interact with specific protein targets, a property that has been extensively studied using advanced computational chemistry techniques. For instance, molecular docking studies have revealed its potential to bind to kinase enzymes, which are critical in cell proliferation and survival. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 2-(5-(2-Ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol has also been explored for its electronic properties. Researchers have investigated its use in organic electronics, particularly in the development of semiconducting materials. Its unique electronic configuration makes it a promising candidate for applications in flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high purity and yield. These developments have significantly reduced the cost of production, making it more accessible for large-scale applications.

Moreover, the environmental impact of 2-(5-(2-Ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol has been a subject of interest. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals used in agriculture and industry. This eco-friendly profile aligns with the growing demand for sustainable chemical solutions.

In conclusion, 2-(5-(2-Ethoxyphenoxy)pyrimidin-4-yl)-5-methoxyphenol (CAS No. 850745-53-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.